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Compound of Interest

Compound Name: 4-Fluorobenzal chloride

Cat. No.: B1329324

Essential Safety and Handling Guide for 4-
Fluorobenzal Chloride

FOR IMMEDIATE USE BY RESEARCHERS, SCIENTISTS, AND DRUG DEVELOPMENT
PROFESSIONALS

This document provides critical safety protocols, operational guidelines, and disposal
instructions for the handling of 4-Fluorobenzal chloride (CAS No. 456-19-9). Adherence to
these procedures is essential for ensuring laboratory safety and minimizing risk.

Core Safety Information

4-Fluorobenzal chloride is a corrosive liquid that is harmful if swallowed, in contact with skin,
or inhaled, and is suspected of causing genetic defects.[1] It is imperative to handle this
chemical with extreme caution in a well-ventilated area, such as a chemical fume hood, and to
use appropriate personal protective equipment (PPE) at all times.[1]

Physical and Chemical Properties
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Property

Value

CAS Number

456-19-9

Molecular Formula

C7HsCl2F[1][2]

Molecular Weight 179.02 g/mol [2]
Appearance Clear, light yellow to green liquid[3]

- , 81-83 °C @ 15 mmHg[1] / 203.6 °C @ 760
Boiling Point

mmHg[3]

Density ~1.341 g/cm?3[3]
Flash Point 82.6 °C - 90 °C[1][3]
Melting Point Data not available

Hazard Identification

Hazard

Classification

Acute Toxicity

Category 4 (Oral, Dermal, Inhalation)[1]

Skin Corrosion/Irritation

Category 1B (Causes severe skin burns and
eye damage)[1]

Serious Eye Damage/Irritation

Category 1 (Causes serious eye damage)[1]

Germ Cell Mutagenicity

Category 2 (Suspected of causing genetic
defects)[1]

Specific Target Organ Toxicity

Category 3 (May cause respiratory irritation)[1]

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following

equipment is mandatory when handling 4-Fluorobenzal chloride:
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Protection Type Specification

) Tightly fitting safety goggles and a face shield
Eye and Face Protection o ]
(minimum 8-inch).[4]

Chemical-resistant gloves (e.g., nitrile,
Hand Protection neoprene). Gloves must be inspected before

use and disposed of properly after handling.[4]

A chemical-resistant lab coat or apron. For
Body Protection larger quantities or increased risk of splashing, a

chemical-resistant suit may be necessary.

To be used in a well-ventilated area. If
) ) ventilation is inadequate, a NIOSH-approved
Respiratory Protection ) ) ) ]
respirator with an appropriate cartridge for

organic vapors and acid gases is required.

Operational Plan: From Handling to Disposal

This section outlines the standard operating procedure for the use of 4-Fluorobenzal chloride
in a laboratory setting.

Handling and Storage

» Engineering Controls: Always handle 4-Fluorobenzal chloride in a certified chemical fume
hood to ensure adequate ventilation.[1] Eyewash stations and safety showers must be
readily accessible.[1]

o Safe Handling Practices: Avoid inhalation of vapors and contact with skin and eyes.[1] Do not
eat, drink, or smoke in the handling area. Wash hands thoroughly after handling.[1] Keep the
container tightly closed when not in use.[1]

o Storage Conditions: Store in a cool, dry, and well-ventilated area away from heat, sparks,
and open flames.[1] The storage area should be designated for corrosive materials. Keep
away from incompatible materials such as strong oxidizing agents.[1]

Experimental Workflow Diagram
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Standard Operating Procedure for 4-Fluorobenzal Chloride Use

Preparation

Verify fume hood functionality

\

Don appropriate PPE

\

Inspect chemical container for integrity

Proceed to handling

Handling
\

Carefully uncap and dispense required amount

A4

Perform experiment within the fume hood

\

Securely cap the container immediately after use

Proceed to cleanup

Cleanup ily Disposal

Decontaminate work surfaces

A4

Dispose of contaminated materials in designated hazardous waste container

\

Remove and properly dispose of gloves

\

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe laboratory use of 4-Fluorobenzal chloride.
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Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.

First-Aid Measures
Exposure Route Action

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[1]

Immediately flush skin with plenty of water for at
) least 15 minutes while removing contaminated
Skin Contact . . . .
clothing and shoes. Seek immediate medical

attention.[1]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

Eye Contact upper and lower eyelids. Remove contact
lenses if present and easy to do. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion ) ) ) )
unconscious person. Seek immediate medical

attention.[1]

Spill Response Protocol

A minor chemical spill is one that can be safely cleaned up by laboratory personnel. For major
spills, evacuate the area and contact emergency services.

Step-by-Step Spill Cleanup:
e Evacuate and Alert: Immediately alert others in the vicinity and evacuate the immediate area.

» Assess the Situation: From a safe distance, assess the extent of the spill and any immediate
dangers (e.g., proximity to ignition sources).
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» Don PPE: Before attempting cleanup, don the appropriate PPE as outlined in Section 2.

» Contain the Spill: Use a chemical spill kit with absorbent materials (e.g., vermiculite, sand, or
commercial sorbents) to dike the spill and prevent it from spreading.

e Absorb the Chemical: Gently apply the absorbent material over the spill, working from the
outside in.

o Collect the Waste: Once the chemical is fully absorbed, use non-sparking tools to carefully
scoop the material into a designated, labeled hazardous waste container.

o Decontaminate the Area: Clean the spill area with a suitable decontaminating solution,
followed by soap and water.

o Dispose of Waste: All contaminated materials, including PPE, must be disposed of as
hazardous waste according to institutional and local regulations.

e Report the Incident: Report the spill to the appropriate laboratory supervisor or safety officer.

Spill Management Workflow Diagram
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Chemical Spill Response Workflow

Assess the Spill
(Minor or Major?)

Minor Spill:

Proceed with Caution

'

Don Appropriate PPE

Major Spill:
Evacuate Area
Call Emergency Services

4

Contain the Spill with Absorbents

:

Absorb the Spilled Chemical

:

Collect Contaminated Material into Hazardous Waste Container

:

Decontaminate the Spill Area

:

Dispose of all contaminated materials as hazardous waste

Report the Incident

Click to download full resolution via product page

Caption: Decision workflow for responding to a chemical spill.
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Disposal Plan

All waste containing 4-Fluorobenzal chloride, including empty containers, contaminated
absorbents, and PPE, must be treated as hazardous waste.

o Waste Collection: Collect all waste in clearly labeled, sealed, and chemical-resistant
containers.

o Disposal Vendor: Arrange for disposal through a licensed hazardous waste disposal
company. Do not dispose of this chemical down the drain or in regular trash.

* Regulatory Compliance: Ensure that all disposal activities are in full compliance with local,
state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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